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Compound of Interest

Compound Name: Ferrosilicon

cat. No.: 88270449

In the event of a spill, immediate and correct action is necessary to prevent hazardous
conditions.

1. Evacuate and Ventilate:

o Evacuate all non-essential personnel from the immediate area.[1]

o Ensure the area is well-ventilated to prevent the accumulation of dust or gases.[2]
2. Personal Protective Equipment (PPE):

o Before cleanup, don appropriate PPE, including:

[¢]

Safety goggles or face shield.

[¢]

Chemical-resistant gloves.

o

Respiratory protection (dust mask or respirator) to avoid inhaling dust.[1]

o

Protective clothing.[2]
3. Cleanup Procedure:
o Contain the spill: Use dikes or absorbents to prevent migration into sewers or streams.[3]

» Avoid water and moisture: Never use water for cleanup as ferrosilicon can react to release
flammable hydrogen gas, and toxic phosphine and arsine gases.[2][4][5][6]
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e Minimize dust: Use methods that avoid generating dust.[1][4] Sweep or vacuum the spilled
material and place it into a suitable, dry, and clearly labeled container for disposal.[3][4]

» Eliminate Ignition Sources: Remove any potential sources of ignition from the area.[2]

Waste Collection and Storage

Proper short-term storage of ferrosilicon waste is crucial prior to its final disposal.

o Containers: Place ferrosilicon waste, including contaminated cleanup materials, into a
tightly closed container.[1][3] The container should be clearly labeled as "Ferrosilicon
Waste" and include hazard warnings.

o Storage Conditions: Store the sealed container in a cool, dry, and well-ventilated area.[1][2]

[3]

e Incompatible Materials: Keep the waste segregated from incompatible substances such as
acids, bases, oxidizing materials, and any source of moisture.[3][5][6]

o Segregation of Wet Material: If any ferrosilicon has become damp or wet, it must be kept
separate from dry material and should not be stored in a sealed container to prevent gas
buildup.[2]

Regulatory and Transportation Data

Ferrosilicon is regulated for transportation and disposal. The following table summarizes key
quantitative data. Adherence to these classifications is mandatory for shipping waste off-site.
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Parameter

Value

Description

UN Number

1408

The United Nations number for
identifying ferrosilicon for
transport.[2][3][5][6]

Transport Hazard Class

4.3

"Dangerous When Wet,"
indicating it reacts with water

to emit flammable gases.[2][5]

[6]

Subsidiary Risk

6.1

"Toxic," due to the potential
release of phosphine and

arsine gases.[5][6]

Packing Group

Indicates a substance with a

minor degree of danger.[5][6]

U.S. EPA Hazardous Waste

Number

D001, D003

D001 for ignitability (due to
hydrogen gas) and D003 for
reactivity.[5][6]

Ferrosilicon Disposal Decision Workflow

The following diagram illustrates the procedural flow for the proper disposal of ferrosilicon

waste.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://siroka.ofz.company/prilohy/msds-fesi-en.pdf?h=20251124230847
https://www.gelest.com/wp-content/uploads/SIF4910.0_FERROSILICON_GHS-US_English-US.pdf
https://tsapps.nist.gov/srmext/msds/59a-MSDS.pdf
https://pyrodata.com/sites/default/files/ferro.pdf
https://siroka.ofz.company/prilohy/msds-fesi-en.pdf?h=20251124230847
https://tsapps.nist.gov/srmext/msds/59a-MSDS.pdf
https://pyrodata.com/sites/default/files/ferro.pdf
https://tsapps.nist.gov/srmext/msds/59a-MSDS.pdf
https://pyrodata.com/sites/default/files/ferro.pdf
https://tsapps.nist.gov/srmext/msds/59a-MSDS.pdf
https://pyrodata.com/sites/default/files/ferro.pdf
https://tsapps.nist.gov/srmext/msds/59a-MSDS.pdf
https://pyrodata.com/sites/default/files/ferro.pdf
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Ferrosilicon Waste Generated

'
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i

1. Don Appropriate PPE
(Gloves, Goggles, Respirator)

i

2. Collect Waste
(Sweep/Vacuum, NO WATER)

i

3. Place in Dry, Sealed,
Labeled Container

'

4. Store in a Dry, Ventilated Area
Away from Incompatibles

5. Consult Local, State &
Federal Regulations

Is landfill
permitted?

Is recycling
feasible?

Is professional
kervice required?

Option B:
Contact Professional
Waste Disposal Service

Option A: Option C:

Dispose in Approved Landfill

Recycle / Reprocess

Bl Transport According to

UN1408 Regulations

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of ferrosilicon waste.
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Step-by-Step Disposal Procedures

Final disposal must be conducted in compliance with all applicable federal, state, and local
regulations.[5]

1. Recycling (Preferred Method)
« If possible, unused or waste ferrosilicon should be recycled.[2]

o Methods include remelting steel scrap containing ferrosilicon or reprocessing off-
specification material.[7]

» Contact your institution's environmental health and safety (EHS) office or a specialized
recycling company to determine if this is a viable option.

2. Professional Waste Disposal

e Engaging a licensed hazardous waste disposal company is a highly recommended and often
required method.[1]

e Provide the company with the Safety Data Sheet (SDS) for ferrosilicon to ensure they can
handle it correctly.

e The waste must be packaged and labeled according to transportation regulations (see table
above) before pickup.

3. Landfill Disposal

o Landfilling may be an option, but it must be done in a facility permitted to accept this type of
waste.[3]

¢ Never dispose of ferrosilicon in a standard sewer or trash system.[3]

» Disposal in a landfill must be done in a safe manner that complies with all local, national, and
environmental regulations.[2][3] Due to its hazardous classifications, direct landfilling is often
restricted.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
ferrosilicon, protecting both personnel and the environment. Always prioritize keeping the
material dry and consulting with safety professionals and regulatory authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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